Cas no 1805724-77-9 (1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805724-77-9
• MF: C₁₀H₇BrF₃NO₃S
• MW: 358.131691217422
• CID: 4976465
• Update Time: 2025-08-10

1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3NO3S/c11-5-7(16)3-6-1-2-8(19-10(12,13)14)4-9(6)15(17)18/h1-2,4H,3,5H2
• InChI Key： QLQGQTOQRDUQOI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1[N+](=O)[O-])SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805724-77-9)

1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one, with the CAS number 1805724-77-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo group, a nitro group, and a trifluoromethylthio moiety, which collectively contribute to its potential biological activities and applications.

The chemical structure of 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one is particularly noteworthy for its complexity and the presence of multiple functional groups. The bromo group can serve as a versatile handle for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules. The nitro group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The trifluoromethylthio moiety, on the other hand, imparts unique electronic and steric properties that can enhance the compound's pharmacological profile.

Recent studies have explored the potential of 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one in various biological contexts. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The presence of the nitro group and the trifluoromethylthio moiety appears to play a crucial role in disrupting bacterial cell membranes, thereby inhibiting bacterial growth.

In addition to its antimicrobial properties, 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the activation of caspase pathways and the generation of reactive oxygen species (ROS), which lead to cell death.

The pharmacokinetic properties of 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one have also been studied in detail. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. However, it is important to note that further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthetic route to produce 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one has been optimized to ensure high yields and purity. A common approach involves the reaction of 2-nitro-4-trifluoromethylthiophenol with 3-bromopropionyl chloride in the presence of a base, followed by purification through column chromatography. This method provides a robust and scalable synthesis pathway that can be adapted for large-scale production.

In conclusion, 1-Bromo-3-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805724-77-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing subject for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.